Cas no 84859-17-6 (1,2-Benzenediamine,N1,N2-bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-)

• Product Name: 1,2-Benzenediamine,N1,N2-bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-
• CAS No: 84859-17-6
• MF: C₂₀H₃₀N₄
• MW: 326.479004383087
• CID: 728660
• Update Time: 2024-01-31

1,2-Benzenediamine,N1,N2-bis(hexahydro-1-methyl-2H-azepin-2-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,N1,N2-bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-
• 1-methyl-N-[2-[(1-methylazepan-2-ylidene)amino]phenyl]azepan-2-imine
• 1,2-Benzenediamine, N1,N2-bis(hexahydro-1-methyl-2H-azepin-2-ylidene)-

• Inchi： 1S/C20H30N4/c1-23-15-9-3-5-13-19(23)21-17-11-7-8-12-18(17)22-20-14-6-4-10-16-24(20)2/h7-8,11-12H,3-6,9-10,13-16H2,1-2H3
• InChI Key： NZYJYIZAGIVTLE-UHFFFAOYSA-N
• SMILES： C1(N=C2CCCCCN2C)=CC=CC=C1N=C1CCCCCN1C

Computed Properties

• Exact Mass: 326.247047
• Monoisotopic Mass: 326.247047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2

Experimental Properties

• Density: 1.09
• Boiling Point: 481.5°C at 760 mmHg
• Flash Point: 245°C
• Refractive Index: 1.59
• pka: 10.61±0.20(Predicted)